Cas no 22951-96-8 (3-(2-Thienyl)-L-alanine)

3-(2-Thienyl)-L-alanine structure

Product Name:3-(2-Thienyl)-L-alanine

CAS No:22951-96-8

MF:C₇H₉NO₂S

MW:171.216860532761

MDL:MFCD00064335

CID:52185

PubChem ID:354335053

Update Time:2024-10-30

3-(2-Thienyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-3-(thiophen-2-yl)propanoic acid
- (S)-2-Amino-3-(2-thienyl)propionic acid
- 3-(2-Thienyl)-L-alanine
- 3-L-Ala(2-thienyl)-OH
- H-β-(2-Thienyl)-Ala-OH
- L-2-Thienylalanine
- L-3-(2-Thienyl)alanine
- β-(2-Thienyl)-L-alanine
- 2-THIENYL-DL-ALANINE
- B-2-DL-THIENYLALANINE
- B-2-THIENYL-DL-ALANINE
- H-DL-THI-OH
- H-Thi-OH
- L2-amino-3-thiophen-2-yl-propionic acid
- (S)-2-Amino-3-(thiophen-2-yl)propionic Acid
- H-3-(2-Thienyl)-Ala-OH
- HY-I0393
- Q27094589
- 3-(2-Thienyl)-L-alanine, >=98.0% (TLC)
- (2S)-2-amino-3-thiophen-2-ylpropanoic acid
- J-014914
- AKOS015853612
- H-Ala(2-Thienyl)-OH
- beta-(2-thienyl)alanine
- H-2THI-OH
- A823408
- beta-(2-THIENYL)-L-ALANINE
- WTOFYLAWDLQMBZ-LURJTMIESA-N
- AC-7950
- BIDD:GT0446
- MFCD00064335
- DB03673
- 2-THIOPHENEPROPANOIC ACID, .ALPHA.-AMINO-, (.ALPHA.S)-
- 2-THI
- BETA(2-THIENYL)ALANINE
- beta-2-thienyl-l-alanine
- (S)-2-Amino-3-thiophen-2-yl-propionic acid
- 2EMW41BM77
- SCHEMBL43292
- (2S)-2-amino-3-(2-thienyl)propanoic acid
- 3-(2-thienyl)-alanine
- .BETA.-(2-THIENYL)-L-ALANINE
- 3-THIOPHEN-2-YL-L-ALANINE
- (S)-alpha-Amino-2-thiophenepropionic acid, (S)-2-Amino-3-(2-thienyl)propionic acid
- (2S)-2-amino-3-(thiophen-2-yl)propanoic acid
- .BETA.-2-THIENYL-L-ALANINE
- (S)-2-amino-3-(thiophen-2-yl)propanoicacid
- TIH
- CS-M3349
- A816442
- beta-2-thienylalanine
- CHEMBL1236302
- DTXSID00177100
- EN300-77293
- 3-Thiophenepropanoic acid, alpha-amino-
- AS-12190
- 2-Thiophenepropanoic acid, alpha-amino-, (alphaS)-
- 22951-96-8
- 2-Thiophenepropanoic acid, .alpha.-amino-, (S)-
- T3475
- UNII-2EMW41BM77
- AM83776
- 22574-47-6
- AI3-61815
- NS00069832
- MDL： MFCD00064335
- Inchi： 1S/C7H9NO2S/c8-6(7(9)10)4-5-2-1-3-11-5/h1-3,6H,4,8H2,(H,9,10)/t6-/m0/s1
- InChI Key： WTOFYLAWDLQMBZ-LURJTMIESA-N
- SMILES： S1C=CC=C1C[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 171.03500
Monoisotopic Mass: 171.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.6A^2
XLogP3: -1.7

Experimental Properties

Color/Form: No data available
Density: 1.349
Melting Point: 255-263 °C (dec.) (lit.)
~260 °C (dec.)
Boiling Point: 315.9°C at 760 mmHg
Flash Point: 144.9±25.1 °C
Refractive Index: 1.598
Water Partition Coefficient: Slightly soluble in water.
PSA: 91.56000
LogP: 1.40280
Specific Rotation: -31.5 º (c=1% in H2O)
Optical Activity: [α]20/D −30.5±1.5°, c = 1% in H2O

3-(2-Thienyl)-L-alanine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S36
Storage Condition：Store at 4°C,-4At ℃Store…Better

3-(2-Thienyl)-L-alanine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2-Thienyl)-L-alanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T135712-5g	3-(2-Thienyl)-L-alanine	22951-96-8	95%	5g	¥715.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T135712-1g	3-(2-Thienyl)-L-alanine	22951-96-8	95%	1g	¥202.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T135712-250mg	3-(2-Thienyl)-L-alanine	22951-96-8	95%	250mg	¥84.90	2023-08-31
Alichem	A169003657-10g	(S)-2-Amino-3-(thiophen-2-yl)propanoic acid	22951-96-8	97%	10g	$267.50	2023-09-02
Alichem	A169003657-25g	(S)-2-Amino-3-(thiophen-2-yl)propanoic acid	22951-96-8	97%	25g	$504.00	2023-09-02
Alichem	A169003657-100g	(S)-2-Amino-3-(thiophen-2-yl)propanoic acid	22951-96-8	97%	100g	$1405.80	2023-09-02
Chemenu	CM100557-10g	3-(2-Thienyl)-L-alanine	22951-96-8	97%	10g	$209	2021-06-09
Fluorochem	209558-250mg	S)-2-Amino-3-(thiophen-2-yl)propanoic acid	22951-96-8	95%	250mg	￡17.00	2022-02-28
Fluorochem	209558-1g	S)-2-Amino-3-(thiophen-2-yl)propanoic acid	22951-96-8	95%	1g	￡33.00	2022-02-28
Fluorochem	209558-5g	S)-2-Amino-3-(thiophen-2-yl)propanoic acid	22951-96-8	95%	5g	￡108.00	2022-02-28

3-(2-Thienyl)-L-alanine Production Method

3-(2-Thienyl)-L-alanine Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:22951-96-8)3-(2-Thienyl)-L-alanine

Order Number:A816442

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:05

Price ($):433.0

Email:sales@amadischem.com

Product Official Link

3-(2-Thienyl)-L-alanine Related Literature

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Rebecca C. Grove,Steven H. Malehorn,Meghan E. Breen,Kraig A. Wheeler Chem. Commun. 2010 46 7322
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Francesco Montalbano,Jo?o Leandro,Gon?alo D. V. F. Farias,Paulo R. Lino,Rita C. Guedes,Jo?o B. Vicente,Paula Leandro,Pedro M. P. Gois RSC Adv. 2014 4 61022
3. Progress and perspectives on directing group-assisted palladium-catalysed C–H functionalisation of amino acids and peptides

Sadegh Shabani,Yuezhou Wu,Hannah G. Ryan,Craig A. Hutton Chem. Soc. Rev. 2021 50 9278
4. Mononuclear non-heme iron enzymes with the 2-His-1-carboxylate facial triad: recent developments in enzymology and modeling studies

Pieter C. A. Bruijnincx,Gerard van Koten,Robertus J. M. Klein Gebbink Chem. Soc. Rev. 2008 37 2716
5. Porphyrinatoerbium–crown ether conjugate for synergistic binding and chirality sensing of zwitterionic amino acids

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